Pentaerythritol Tetrahexanoate
Pentaerythritol Tetrahexanoate
Brand Name:
Vulcanchem
CAS No.:
7445-47-8
VCID:
VC0013823
InChI:
InChI=1S/C29H52O8/c1-5-9-13-17-25(30)34-21-29(22-35-26(31)18-14-10-6-2,23-36-27(32)19-15-11-7-3)24-37-28(33)20-16-12-8-4/h5-24H2,1-4H3
SMILES:
CCCCCC(=O)OCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC
Molecular Formula:
C29H52O8
Molecular Weight:
528.7 g/mol
Pentaerythritol Tetrahexanoate
CAS No.: 7445-47-8
Reference Standards
VCID: VC0013823
Molecular Formula: C29H52O8
Molecular Weight: 528.7 g/mol
| CAS No. | 7445-47-8 |
|---|---|
| Product Name | Pentaerythritol Tetrahexanoate |
| Molecular Formula | C29H52O8 |
| Molecular Weight | 528.7 g/mol |
| IUPAC Name | [3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propyl] hexanoate |
| Standard InChI | InChI=1S/C29H52O8/c1-5-9-13-17-25(30)34-21-29(22-35-26(31)18-14-10-6-2,23-36-27(32)19-15-11-7-3)24-37-28(33)20-16-12-8-4/h5-24H2,1-4H3 |
| Standard InChIKey | AOZDHFFNBZAHJF-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC |
| Canonical SMILES | CCCCCC(=O)OCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC |
| Synonyms | Hexanoic Acid 1,1’-[2,2-Bis[[(1-oxohexyl)oxy]methyl]-1,3-propanediyl] Ester; |
| PubChem Compound | 4652589 |
| Last Modified | Nov 11 2021 |
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